Cas no 2679831-82-2 ((2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid)

• Product Name: (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid
• CAS No: 2679831-82-2
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 5644361
• PubChem ID: 165913005
• Update Time: 2025-06-09

(2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2679831-82-2
• (2R)-3-[(cyanomethyl)sulfanyl]-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• EN300-28277773
• (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

• Inchi： 1S/C9H12N2O4S/c1-2-4-15-9(14)11-7(8(12)13)6-16-5-3-10/h2,7H,1,4-6H2,(H,11,14)(H,12,13)/t7-/m0/s1
• InChI Key： FDOMETXUBWKWQH-ZETCQYMHSA-N
• SMILES： S(CC#N)C[C@@H](C(=O)O)NC(=O)OCC=C

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid

Research Briefing on (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2679831-82-2)

In recent years, the compound (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid (CAS: 2679831-82-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a cyanomethylsulfanyl group and a prop-2-en-1-yloxycarbonylamino moiety, has shown promising potential in various therapeutic applications. The following briefing synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid involves a multi-step process that ensures high enantiomeric purity, a critical factor for its biological efficacy. Recent studies have optimized the synthetic route to improve yield and scalability, making it more feasible for industrial production. Advanced techniques such as asymmetric catalysis and green chemistry principles have been employed to minimize environmental impact and enhance efficiency.

From a biological perspective, this compound has demonstrated notable activity as a modulator of key enzymatic pathways. Preliminary in vitro studies indicate its potential as an inhibitor of cysteine proteases, which are implicated in various pathological conditions, including cancer and inflammatory diseases. The presence of the cyanomethylsulfanyl group is believed to contribute to its mechanism of action by forming reversible covalent bonds with the active site thiol groups of target enzymes.

Further investigations into the pharmacokinetic properties of (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid have revealed favorable absorption and distribution profiles. Animal studies have shown that the compound exhibits good oral bioavailability and sustained plasma concentrations, making it a viable candidate for oral administration. Additionally, its metabolic stability and low toxicity profile underscore its potential for further development.

In the context of therapeutic applications, researchers have explored the use of this compound in oncology and autoimmune diseases. For instance, it has shown efficacy in preclinical models of rheumatoid arthritis by reducing inflammatory markers and joint damage. Its ability to selectively target disease-relevant enzymes while sparing healthy tissues highlights its therapeutic advantage.

Despite these promising findings, challenges remain in the clinical translation of (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid. Issues such as formulation stability, long-term safety, and potential drug-drug interactions need to be addressed in future studies. Ongoing research aims to elucidate the compound's full therapeutic potential and optimize its properties for human use.

In conclusion, (2R)-3-(cyanomethyl)sulfanyl-2-{(prop-2-en-1-yloxy)carbonylamino}propanoic acid represents a compelling area of research in chemical biology and drug development. Its unique structural attributes and promising biological activity position it as a potential lead compound for novel therapeutics. Continued investigation and collaboration across disciplines will be essential to unlock its full potential and bring it closer to clinical application.